Cas no 62274-18-4 (Benzenesulfonamide, 3-(butylamino)-5-formyl-2-(phenylmethyl)-)

Benzenesulfonamide, 3-(butylamino)-5-formyl-2-(phenylmethyl)- Properties

Names and Identifiers

• Benzenesulfonamide, 3-(butylamino)-5-formyl-2-(phenylmethyl)-
• 2-benzyl-3-(butylamino)-5-formylbenzenesulfonamide
• DTXSID00709006
• 62274-18-4
• 2-Benzyl-3-(butylamino)-5-formylbenzene-1-sulfonamide

• InChIKey： MXWHQEAGZXSWOG-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H22N2O3S/c1-2-3-9-20-17-11-15(13-21)12-18(24(19,22)23)16(17)10-14-7-5-4-6-8-14/h4-8,11-13,20H,2-3,9-10H2,1H3,(H2,19,22,23)
• SMILES： CCCCNC1=C(C(=CC(=C1)C=O)S(=O)(=O)N)CC2=CC=CC=C2

Computed Properties

• Exact Mass: 346.13526
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 8
• Monoisotopic Mass: 346.13511374g/mol
• Heavy Atom Count: 24
• Complexity: 483
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 89.26